Cas no 1542107-71-0 (2-(piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole)

• Product Name: 2-(piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole
• CAS No: 1542107-71-0
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6275360
• PubChem ID: 82616037
• Update Time: 2025-05-25

2-(piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole
• 2-[(piperazin-1-yl)methyl]-4,5,6,7-tetrahydro-1H-indole
• EN300-1756062
• 1542107-71-0

• Inchi： 1S/C13H21N3/c1-2-4-13-11(3-1)9-12(15-13)10-16-7-5-14-6-8-16/h9,14-15H,1-8,10H2
• InChI Key： QFRMWHRHWZNDHH-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CC1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31.1Ų

Additional information on 2-(piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole

2-(Piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole (CAS No. 1542107-71-0)

The compound 2-(Piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole (CAS No. 1542107-71-0) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure incorporates a piperazine ring fused with a tetrahydroindole moiety, creating a unique scaffold that exhibits promising pharmacological properties.

Recent studies have highlighted the biological activity of 2-(Piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole in various therapeutic areas. For instance, research has demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The compound's ability to interact with these channels suggests its role in modulating neuronal activity, making it a candidate for drug development in neurology.

In addition to its ion channel modulation capabilities, 2-(Piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole has shown antiproliferative activity against cancer cell lines. This property underscores its potential as an anticancer agent. Researchers have explored its mechanism of action, revealing that it may induce apoptosis in cancer cells by targeting specific signaling pathways. These findings align with the growing trend of developing indole-based anticancer drugs, which are increasingly recognized for their efficacy and selectivity.

The synthesis of 2-(Piperazin-1-yl)methyl-4,5,6,7-tetrahydro-1H-indole involves a multi-step process that combines principles of organic chemistry and catalysis. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high yields and purity. These improvements in synthetic protocols have facilitated its scalability for preclinical and clinical studies.

From an industrial perspective, the compound's synthesis is optimized for cost-effectiveness and environmental sustainability. The use of green chemistry principles in its production has minimized waste and reduced the environmental footprint associated with its manufacturing process. This aligns with global efforts to promote sustainable practices in the pharmaceutical industry.

Furthermore, computational studies have played a pivotal role in understanding the molecular interactions of 2-(Piperazin-1-y...